2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}-N,N-dimethylacetamide

• IUPAC Name: 2-[[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N,N-dimethylacetamide
• InChI: InChI=1S/C10H11N3O3S/c1-13(2)8(14)6-17-10-12-11-9(16-10)7-4-3-5-15-7/h3-5H,6H2,1-2H3
• InChI Key: PIPVKOFBFTVZNJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)CSC1=NN=C(O1)C2=CC=CO2
• Molecular Formula: C10H11N3O3S
• Molecular Weight: 253.28 g/mol

Description

2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}-N,N-dimethylacetamide, also known as FURA-2-AM, is a chemical compound widely used in scientific research. This compound is a fluorescent dye that is used to measure intracellular calcium levels, which is important in many physiological and pathological processes.

Mechanism of Action

2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}-N,N-dimethylacetamide is a fluorescent dye that binds to calcium ions. When this compound binds to calcium ions, it undergoes a conformational change that results in a shift in its fluorescence spectrum. This shift can be detected using a fluorescence microscope or a fluorometer. The amount of fluorescence emitted by this compound is directly proportional to the amount of calcium ions present in the cell.
Biochemical and Physiological Effects
This compound has been used to study the effects of various drugs and chemicals on intracellular calcium levels. For example, this compound has been used to study the effects of caffeine on calcium signaling in cardiac cells. This compound has also been used to study the effects of oxidative stress on calcium signaling in neuronal cells.

Advantages and Limitations for Lab Experiments

2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}-N,N-dimethylacetamide has several advantages for lab experiments. It is a highly sensitive and specific probe for measuring intracellular calcium levels. It is also relatively easy to use and can be used in a variety of cell types. However, this compound has some limitations. It is a relatively expensive probe and requires specialized equipment such as a fluorescence microscope or a fluorometer. It is also sensitive to photobleaching, which can limit its use in long-term experiments.

Future Directions

There are several future directions for 2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}-N,N-dimethylacetamide research. One area of research is the development of new fluorescent probes for measuring intracellular calcium levels. These probes could be more sensitive and specific than this compound and could be used in a wider range of cell types. Another area of research is the development of new techniques for measuring intracellular calcium levels. For example, optogenetic techniques could be used to control calcium signaling in specific cell types. Finally, this compound could be used to study the effects of calcium signaling on other physiological processes such as gene expression and protein synthesis.
Conclusion
This compound is a valuable tool for measuring intracellular calcium levels in scientific research. Its use has led to a better understanding of the role of calcium signaling in many physiological and pathological processes. While this compound has some limitations, it remains an important tool for studying intracellular calcium levels. Further research is needed to develop new probes and techniques for measuring calcium signaling and to explore the role of calcium signaling in other physiological processes.

Synthesis Methods

2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}-N,N-dimethylacetamide is synthesized by reacting 5-(2-furyl)-1,3,4-oxadiazole-2-thiol with N,N-dimethylacetamide in the presence of a base such as triethylamine. The reaction is carried out in anhydrous conditions and the product is purified by column chromatography. The yield of the product is typically around 50%.

Scientific Research Applications

2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}-N,N-dimethylacetamide is widely used in scientific research to measure intracellular calcium levels. Calcium is an important signaling molecule that regulates many physiological processes such as muscle contraction, neurotransmitter release, and gene expression. Abnormal calcium signaling has been implicated in many diseases such as Alzheimer's disease, Parkinson's disease, and cancer.